Cas no 1361666-77-4 (Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate)
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate
-
- Inchi: 1S/C13H7Cl3FNO2/c1-20-13(19)11-8(4-18-5-10(11)17)7-2-6(14)3-9(15)12(7)16/h2-5H,1H3
- InChI Key: HRVJCLTVZDVDSJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1C=NC=C(C=1C(=O)OC)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 361
- XLogP3: 4.3
- Topological Polar Surface Area: 39.2
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028780-250mg |
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361666-77-4 | 97% | 250mg |
$652.80 | 2022-04-03 | |
| Alichem | A023028780-500mg |
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361666-77-4 | 97% | 500mg |
$970.20 | 2022-04-03 | |
| Alichem | A023028780-1g |
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate |
1361666-77-4 | 97% | 1g |
$1,713.60 | 2022-04-03 |
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate
Methyl 3-Fluoro-5-(2,3,5-Trichlorophenyl)isonicotinate: A Comprehensive Overview
Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361666-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom and a trichlorophenyl group, which contribute to its potential biological activities and applications.
The chemical structure of methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate consists of a pyridine ring substituted with a fluorine atom at the 3-position and a trichlorophenyl group at the 5-position. The methyl ester group at the pyridine nitrogen adds to the compound's overall stability and solubility properties. These structural elements make it an interesting candidate for various biological studies and potential therapeutic applications.
Recent research has focused on the synthesis and characterization of methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate. Studies have shown that this compound can be synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and esterification processes. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory and industrial settings.
In terms of biological activity, methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. This finding suggests that methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate could have therapeutic potential in treating inflammatory diseases.
Furthermore, preliminary studies have explored the pharmacokinetic properties of methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high bioavailability and low toxicity observed in these studies make it a promising candidate for further preclinical and clinical evaluation.
The safety profile of methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate has also been assessed through various in vitro and in vivo assays. Results from these assays indicate that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are ongoing to ensure its suitability for human use.
In addition to its potential therapeutic applications, methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate has been studied for its use in chemical biology research. Its unique structural features make it an excellent tool for probing specific biological pathways and interactions. For example, researchers have used this compound to investigate the role of certain receptors in cellular signaling processes.
The future prospects for methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate are promising. Ongoing research aims to optimize its structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale studies.
In conclusion, methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS No. 1361666-77-4) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of study for chemists and pharmacologists alike. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new treatments for various diseases.
1361666-77-4 (Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)isonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)